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Compound of Interest

Compound Name: 4-Carboxybenzenesulfonazide

CAS No.: 17202-49-2

Cat. No.: B102738

Get Quote

Introduction & Molecule Profile[1][2][3]
4-Carboxybenzenesulfonazide (4-CBSA) is a bifunctional reagent featuring a carboxylic acid

handle and a reactive sulfonyl azide group. Unlike standard alkyl or aryl azides used in classic

click chemistry, sulfonyl azides possess unique electronic properties that enable two distinct

"click" reaction pathways:

Sulfo-Click Ligation: A metal-free, chemoselective reaction with thioacids to form stable N-

acyl sulfonamides. This is the preferred method for bioconjugation when avoiding copper

toxicity is critical.

CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition): Reaction with terminal alkynes to

form N-sulfonyl-1,2,3-triazoles.[1] Note: This pathway requires specific conditions to prevent

the rearrangement of the triazole intermediate into unstable ketenimines.

Reagent Profile

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b102738#bc-rfq
https://www.benchchem.com/product/b102738/docs?utm_src=pdf-body#application-note-4-carboxybenzenesulfonazide-click-chemistry-protocols
https://pmc.ncbi.nlm.nih.gov/articles/PMC7614909/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102738?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

Chemical Name
4-Carboxybenzenesulfonazide (or 4-

Carboxybenzenesulfonyl azide)

CAS Number 17202-49-2

Formula C₇H₅N₃O₄S

MW 227.20 g/mol

Appearance White to off-white solid

Solubility
Soluble in DMSO, DMF, Methanol, aqueous

base (pH > 7)

Stability
Stable at room temperature; decomposes

>180°C. Shock sensitive—handle with care.[2]

Safety & Handling (Critical)
Explosion Hazard: Sulfonyl azides are high-energy compounds. While 4-CBSA is relatively

stable due to the electron-withdrawing carboxyl group, it should never be heated neat or

subjected to mechanical shock.

Ventilation: Both protocols release nitrogen gas (

). Perform reactions in a fume hood to prevent pressure buildup in closed vessels.

PPE: Wear safety glasses, lab coat, and nitrile gloves. Double-glove when handling stock

solutions in DMSO.

Mechanism of Action
Pathway A: Sulfo-Click (Thioacid Amidation)
The sulfonyl azide acts as an electrophile. The thioacid attacks the terminal nitrogen of the

azide, forming a thiatriazoline intermediate. This intermediate rapidly collapses, extruding

nitrogen gas (
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) and sulfur to yield a stable N-acyl sulfonamide linkage. This bond mimics the electronic
properties of a carboxylic acid but is resistant to proteases.

Pathway B: CuAAC (Triazole Formation)
The copper(I) catalyst facilitates the cycloaddition of the azide and alkyne.[1][3][4][5] For

sulfonyl azides, the resulting N-sulfonyl triazole is electron-deficient. Under standard conditions,

the Cu-triazole intermediate may lose

to form a ketenimine, which hydrolyzes to an amide. To isolate the triazole, specific ligands
(e.g., THPTA) or catalysts (CuTC) must be used to stabilize the ring.
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Caption: Divergent reaction pathways for 4-Carboxybenzenesulfonazide. Pathway A (top)

yields N-acyl sulfonamides.[6][7][8] Pathway B (bottom) yields triazoles only under stabilized

conditions.

Protocol A: Sulfo-Click Ligation (Recommended)
Application: Bioconjugation, peptide labeling, and ligation without metal catalysts.
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Materials
Reagent A: 4-Carboxybenzenesulfonazide (100 mM in DMSO).

Reagent B: Thioacid-modified substrate (e.g., Thioacetic acid or Peptide-COSH).

Base: 2,6-Lutidine or Sodium Bicarbonate (

).

Solvent: DMF, DMSO, or MeOH/Water (1:1).

Step-by-Step Procedure
Preparation: Dissolve the thioacid substrate in the chosen solvent (e.g., DMF) to a

concentration of 10–50 mM.

Activation: Add 2.0 equivalents of 2,6-Lutidine to the thioacid solution.

Reaction: Add 1.2 equivalents of 4-Carboxybenzenesulfonazide stock solution.

Incubation: Stir the mixture at room temperature (20–25°C).

Observation: Evolution of nitrogen gas bubbles indicates the reaction is proceeding.

Time: Reaction is typically complete within 1–4 hours.

Quenching: If necessary, quench excess azide with a small amount of free thioacetic acid or

by precipitating the product.

Purification: The N-acyl sulfonamide product is acidic (pKa ~ 2.5). Purify via Reverse-Phase

HPLC (using 0.1% TFA buffers) or by acid-base extraction (extract product into NaHCO3,

wash organics, acidify, extract back to organic).

Protocol B: Stabilized CuAAC Reaction
Application: Creating triazole-linked conjugates. Warning: Standard CuAAC conditions

(CuSO4/Ascorbate without ligands) may lead to degradation. The use of THPTA or CuTC is

mandatory to stabilize the sulfonyl triazole.
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Materials
Reagent A: 4-Carboxybenzenesulfonazide (10 mM in DMSO).

Reagent B: Terminal Alkyne substrate (10 mM in DMSO/Water).

Catalyst Source:

Option 1 (Aqueous): CuSO4 (5H2O) + Sodium Ascorbate + THPTA Ligand.

Option 2 (Organic): Copper(I) Thiophene-2-carboxylate (CuTC).[3]

Buffer: PBS (pH 7.[9]4) or t-Butanol/Water (1:1).

Step-by-Step Procedure (Aqueous/Biocompatible)
Catalyst Premix: In a separate tube, mix CuSO4 (1 mM final) with THPTA ligand (5 mM final).

The Ligand:Cu ratio should be at least 5:1 to protect the triazole intermediate.

Reaction Assembly:

Combine Alkyne substrate (1.0 equiv) and 4-Carboxybenzenesulfonazide (1.2 equiv) in

the reaction buffer.

Add the CuSO4/THPTA premix (10–20 mol% Cu).

Add Sodium Ascorbate (freshly prepared, 50–100 equivalents relative to Cu) to initiate.

Incubation: Incubate at 4°C to Room Temperature for 2–12 hours.

Note: Lower temperatures help prevent the rearrangement to ketenimine.

Monitoring: Monitor by LC-MS. Look for the mass of [Alkyne + Azide]. If you see [Alkyne +

Azide - 28], you have lost

and formed the amide byproduct (failed stabilization).

Workup: Remove copper using EDTA chelation or commercially available Cu-scavenging

resins before analysis.
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Troubleshooting & Optimization
Observation Probable Cause Corrective Action

No Reaction (Sulfo-Click) Thioacid oxidation

Ensure thioacid is fresh;

reduce disulfide dimers with

TCEP before adding azide.

Product Mass -28 Da (CuAAC) Ketenimine formation

The triazole degraded. Lower

temperature to 4°C and

increase THPTA concentration

(up to 10:1 vs Cu).

Precipitation Poor solubility of Azide

4-CBSA is hydrophobic.

Increase DMSO/DMF content

or maintain pH > 7 to ionize

the carboxyl group.

Bubbles (Sulfo-Click) Normal process

Nitrogen release is

stoichiometric. Ensure the

vessel is vented.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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